2-[(E)-2-(4-chloro-3-nitro-phenyl)ethenyl]-4,4-dimethyl-5H-1,3-oxazole hydrochloride
2-[(E)-2-(4-chloro-3-nitro-phenyl)ethenyl]-4,4-dimethyl-5H-1,3-oxazole hydrochloride
Brand Name:
Vulcanchem
CAS No.:
100098-73-5
VCID:
VC0011312
InChI:
InChI=1S/C13H13ClN2O3.ClH/c1-13(2)8-19-12(15-13)6-4-9-3-5-10(14)11(7-9)16(17)18;/h3-7H,8H2,1-2H3;1H/b6-4+;
SMILES:
CC1(COC(=N1)C=CC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C.Cl
Molecular Formula:
C13H14Cl2N2O3
Molecular Weight:
317.16 g/mol
2-[(E)-2-(4-chloro-3-nitro-phenyl)ethenyl]-4,4-dimethyl-5H-1,3-oxazole hydrochloride
CAS No.: 100098-73-5
Main Products
VCID: VC0011312
Molecular Formula: C13H14Cl2N2O3
Molecular Weight: 317.16 g/mol
![2-[(E)-2-(4-chloro-3-nitro-phenyl)ethenyl]-4,4-dimethyl-5H-1,3-oxazole hydrochloride - 100098-73-5](/images/no_structure.jpg)
| CAS No. | 100098-73-5 |
|---|---|
| Product Name | 2-[(E)-2-(4-chloro-3-nitro-phenyl)ethenyl]-4,4-dimethyl-5H-1,3-oxazole hydrochloride |
| Molecular Formula | C13H14Cl2N2O3 |
| Molecular Weight | 317.16 g/mol |
| IUPAC Name | 2-[(E)-2-(4-chloro-3-nitrophenyl)ethenyl]-4,4-dimethyl-5H-1,3-oxazole;hydrochloride |
| Standard InChI | InChI=1S/C13H13ClN2O3.ClH/c1-13(2)8-19-12(15-13)6-4-9-3-5-10(14)11(7-9)16(17)18;/h3-7H,8H2,1-2H3;1H/b6-4+; |
| Standard InChIKey | NDLWRSZEJCVASX-CVDVRWGVSA-N |
| Isomeric SMILES | CC1(COC(=N1)/C=C/C2=CC(=C(C=C2)Cl)[N+](=O)[O-])C.Cl |
| SMILES | CC1(COC(=N1)C=CC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C.Cl |
| Canonical SMILES | CC1(COC(=N1)C=CC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C.Cl |
| Synonyms | 2-[(E)-2-(4-chloro-3-nitro-phenyl)ethenyl]-4,4-dimethyl-5H-1,3-oxazole hydrochloride |
| PubChem Compound | 6447767 |
| Last Modified | Nov 11 2021 |
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